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Compound of Interest

Compound Name: Diethylene glycol ditosylate

Cat. No.: B051767

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and emergency procedures
for Diethylene Glycol Ditosylate. The information is compiled from various safety data sheets
and chemical databases to ensure a comprehensive understanding for professionals working
with this compound.

Hazard Identification and Classification

Diethylene glycol ditosylate is classified as a hazardous substance. It is known to cause skin
and serious eye irritation, and may also cause respiratory irritation.[1][2] It is crucial for
personnel handling this chemical to be fully aware of its potential hazards to mitigate risks.

GHS Hazard Statements:

e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]
» H335: May cause respiratory irritation.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Diethylene glycol ditosylate is
presented in the table below. This data is essential for understanding its behavior under various
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laboratory conditions.

Property Value Source(s)
Molecular Formula C18H2207S2 [11[3]
Molar Mass 414.49 g/mol [1][3]
Appearance White crystalline solid [2]

Melting Point 87-89 °C [1][2]
Boiling Point 581.2 + 45.0 °C (Predicted) [1]

Density 1.301 + 0.06 g/cm3 (Predicted) [1]

Flash Point 305.3 °C [1]

Vapor Pressure 6.78E-13 mmHg at 25°C [1]

N Slightly soluble in Chloroform
Solubility [1]
and Ethyl Acetate.

Toxicological Information

Detailed toxicological studies providing specific LD50 or LC50 values for Diethylene glycol
ditosylate are not readily available in the public domain. The primary documented toxicological
effects are irritation to the skin, eyes, and respiratory system.[1][2] No components of this
product at levels greater than or equal to 0.1% are identified as probable, possible or confirmed
human carcinogens by IARC, NTP, or OSHA.

Experimental Protocols:

Specific experimental protocols for the toxicological testing of Diethylene glycol ditosylate
were not found in the searched literature. However, standardized guidelines from the
Organisation for Economic Co-operation and Development (OECD) are typically followed for
assessing chemical safety. For instance:

o Skin Irritation: Assays are often conducted using in vitro reconstructed human epidermis
(RhE) models, such as those described in OECD Guideline 439.[4] These tests involve
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applying the substance to the tissue model and assessing cell viability, often through an MTT

assay, to determine the irritation potential.[5][6]

o Eye Irritation: The potential for eye irritation can be evaluated using various methods,

including the Bovine Corneal Opacity and Permeability (BCOP) assay or the Isolated
Chicken Eye (ICE) test, as alternatives to in vivo rabbit eye tests (OECD Guideline 405).[7]
[8] These methods assess changes in corneal opacity and permeability.

It is important to note that without specific studies on Diethylene glycol ditosylate, these are

generalized descriptions of common toxicological testing methodologies.

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Diethylene glycol

ditosylate:

PPE

Specification

Source(s)

Eye/Face Protection

Chemical safety goggles or

face shield.

[2]

Skin Protection

Impervious gloves (e.g., nitrile
rubber) and protective clothing

to prevent skin contact.

[2]

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher-level respirator
should be used if dust is
generated and ventilation is

inadequate.

[2]

Handling Procedures

¢ Avoid contact with skin, eyes, and clothing.
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» Avoid formation of dust and aerosols.
e Use only in a well-ventilated area, preferably in a chemical fume hood.

e Wash hands thoroughly after handling.

Storage Conditions

o Keep container tightly closed in a dry and well-ventilated place.
» Store in a cool place.

e Incompatible materials: Strong oxidizing agents.[9]

Emergency Procedures

In the event of an exposure or spill, follow these emergency procedures promptly.

First-Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.

o After Skin Contact: Immediately wash off with plenty of soap and water. Remove
contaminated clothing and shoes. If irritation persists, seek medical attention.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation. Evacuate personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.
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» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal. Avoid creating dust.

Visual Guides

The following diagrams illustrate the logical workflows for safe handling and emergency

response.
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Safe Handling Workflow for Diethylene Glycol Ditosylate.
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Emergency Response Protocol for Diethylene Glycol Ditosylate Exposure.

Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.[9]
Reactivity: No data available.[9]

Possibility of Hazardous Reactions: No data available.[9]

Conditions to Avoid: No information available.

Incompatible Materials: Strong oxidizing agents.[9]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
sulfur oxides.[9]
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This technical guide is intended for informational purposes for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) provided by the manufacturer before
handling Diethylene glycol ditosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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